Cas no 1017786-85-4 (3-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 1017786-85-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5977026
• PubChem ID: 55255647
• Update Time: 2025-05-21

3-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid
• EN300-1830096
• 1017786-85-4
• AKOS006294255

• Inchi： 1S/C8H13N3O2/c1-5-3-7(11(2)10-5)6(9)4-8(12)13/h3,6H,4,9H2,1-2H3,(H,12,13)
• InChI Key： DUJGYXFLRACTOP-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CC(C)=NN1C)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid

3-Amino-3-(1,3-Dimethyl-1H-Pyrazol-5-Yl)Propanoic Acid (CAS No. 1017786-85-4): A Comprehensive Overview

Introduction

3-Amino-3-(1,3-Dimethyl-1H-Pyrazol-5-Yl)Propanoic Acid, a compound with the CAS registry number 1017786-85-4, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications in various fields. This compound is a derivative of propanoic acid, featuring an amino group and a substituted pyrazole ring, which contribute to its versatile reactivity and biological activity.

Chemical Structure and Properties

The molecular structure of 3-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid is characterized by a central propanoic acid backbone with an amino group (-NH2) attached to the third carbon atom. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is substituted with two methyl groups at the 1 and 3 positions. This substitution pattern enhances the stability and reactivity of the compound.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the amino group further increases the compound's versatility, enabling it to participate in various biochemical reactions and serve as a precursor for more complex molecules.

Synthesis and Applications

The synthesis of 3-amino-3-(1,3-dimethyl-1H-pyrazol-5-yl)propanoic acid involves multi-step organic reactions, often starting from readily available starting materials like pyrazole derivatives and amino acids. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes.

This compound has found applications in diverse areas, including pharmaceuticals, agrochemicals, and materials science. Its ability to act as a chelating agent makes it valuable in metalloenzyme inhibition studies, while its role as a building block in drug design has been pivotal in developing novel therapeutic agents.

Biological Activity and Research Insights

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 3-amino-3-(1,3-dimethyl-1H-pyrazol-5-Yl)Propanoic Acid with greater accuracy. Molecular docking studies suggest that this compound has potential as an inhibitor of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In vitro experiments have demonstrated its ability to modulate cellular signaling pathways, indicating its potential role in drug development. Furthermore, its compatibility with green chemistry principles makes it an attractive candidate for sustainable chemical processes.

Structural Modifications and Analog Design

To enhance the bioavailability and efficacy of 3-amino derivatives, researchers have explored structural modifications such as substituent variations on the pyrazole ring and modifications to the amino group. These analogs have shown improved pharmacokinetic profiles and increased selectivity towards specific biological targets.

The development of these analogs underscores the importance of rational drug design in modern medicinal chemistry. By understanding the structure-property relationships of compounds like CAS No. 1017786-85-X, scientists can design more effective therapeutic agents with fewer side effects.

Future Directions and Conclusion

The study of 3-amino derivatives like CAS No. 1017786-X-X-X continues to be a vibrant area of research, driven by advancements in analytical techniques and computational modeling. As our understanding of this compound deepens, so does its potential for real-world applications across multiple industries.

In conclusion, CAS No. 1017786-X-X-X stands out as a promising molecule with vast untapped potential, particularly in drug discovery and materials science. Ongoing research is expected to unlock new insights into its properties and applications, solidifying its role as a key player in contemporary chemistry.